Cas no 876710-85-9 ({1-3-(3-Pyridinyl)-1,2,4-oxadiazol-5-ylethyl}amine Trifluoroacetate)

• Product Name: {1-3-(3-Pyridinyl)-1,2,4-oxadiazol-5-ylethyl}amine Trifluoroacetate
• CAS No: 876710-85-9
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• MDL: MFCD07643183
• CID: 881214
• PubChem ID: 6483900
• Update Time: 2025-06-08

{1-3-(3-Pyridinyl)-1,2,4-oxadiazol-5-ylethyl}amine Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl)ethanamine
• 1-(3-Pyridin-3-yl-[1,2,4]oxadiazol-5-yl)-ethylamine trifluoroacetate
• 1-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethanamine
• 1-(3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-yl)ethan-1-amine
• 876710-85-9
• 1-(3-Pyridin-3-yl-[1,2,4]oxadiazol-5-yl)-ethylamine
• SCHEMBL4313971
• AKOS000303136
• 1-(3-(3-pyridyl)-1,2,4-oxadiazol-5-yl)ethylamine
• HMS1698B15
• AKOS016345646
• CS-0363424
• ALBB-010123
• STK506225
• 1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]ethanamine
• 1-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)ethanamine, trifluoroacetate (1:1)
• {1-3-(3-Pyridinyl)-1,2,4-oxadiazol-5-ylethyl}amine Trifluoroacetate

• MDL： MFCD07643183
• Inchi： 1S/C9H10N4O/c1-6(10)9-12-8(13-14-9)7-3-2-4-11-5-7/h2-6H,10H2,1H3
• InChI Key： SKYPROWPCJGPQF-UHFFFAOYSA-N
• SMILES： O1C(C(C)N)=NC(C2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 190.085
• Monoisotopic Mass: 190.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2
• XLogP3: 0

Experimental Properties

• Density: 1.231
• Boiling Point: 359.3°C at 760 mmHg
• Flash Point: 171.1°C
• Refractive Index: 1.567

{1-3-(3-Pyridinyl)-1,2,4-oxadiazol-5-ylethyl}amine Trifluoroacetate Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on {1-3-(3-Pyridinyl)-1,2,4-oxadiazol-5-ylethyl}amine Trifluoroacetate

Introduction to {1-3-(3-Pyridinyl)-1,2,4-oxadiazol-5-ylethyl}amine Trifluoroacetate (CAS No. 876710-85-9)

{1-3-(3-Pyridinyl)-1,2,4-oxadiazol-5-ylethyl}amine Trifluoroacetate (CAS No. 876710-85-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The combination of a pyridine ring and an oxadiazole moiety, along with the trifluoroacetate salt, contributes to its distinctive properties and biological activities.

The chemical structure of {1-3-(3-Pyridinyl)-1,2,4-oxadiazol-5-ylethyl}amine Trifluoroacetate is defined by a central 1,2,4-oxadiazole ring linked to a 3-pyridinyl group through an ethylamine linker. The trifluoroacetate salt form enhances its solubility and stability, making it suitable for various experimental and clinical settings. The pyridine ring is known for its aromaticity and electron-withdrawing properties, which can influence the compound's interactions with biological targets.

Recent studies have highlighted the potential of {1-3-(3-Pyridinyl)-1,2,4-oxadiazol-5-ylethyl}amine Trifluoroacetate in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain cancer cell lines. The oxadiazole moiety is believed to play a crucial role in this activity by facilitating interactions with key enzymes involved in cell proliferation and apoptosis.

In addition to its anticancer properties, {1-3-(3-Pyridinyl)-1,2,4-oxadiazol-5-ylethyl}amine Trifluoroacetate has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of {1-3-(3-Pyridinyl)-1,2,4-oxadiazol-5-ylethyl}amine Trifluoroacetate has also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive option for drug development. Furthermore, the compound's ability to cross the blood-brain barrier has been noted in several preclinical studies, suggesting its potential use in central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of {1-3-(3-Pyridinyl)-1,2,4-oxadiazol-5-ylethyl}amine Trifluoroacetate in various therapeutic indications. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for further clinical investigations and potential commercialization.

In conclusion, {1-3-(3-Pyridinyl)-1,2,4-oxadiazol-5-ylethyl}amine Trifluoroacetate (CAS No. 876710-85-9) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it a valuable asset in the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, solidifying its position as a promising candidate in the pharmaceutical industry.